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Comparative Risk of SJSITEN Among NSAIDs

The table below summarizes key quantitative findings from pharmacovigilance studies on the association
between various NSAIDs and SJS/Toxic Epidermal Necrolysis (TEN).

Reporting Rate
- < Percentage of

(Cases per Key Comparative
Drug Name Class . Total SJSITEN L
Million Person- Findings
Reports
Years)
Valdecoxib [1] [2] Selective COX-2 49 (in first 2 10.71% (of its Highest risk; rate ~8x
(Coxib) / years) total AE reports) celecoxib & ~25x
Sulfonamide background [1]
Celecoxib [1] [3] Selective COX-2 6 (infirst 2 Information Lower SJS association
(Coxib) / years) missing vs. other NSAIDs in
Sulfonamide FAERS analysis [3] [4]
Rofecoxib [1] Selective COX-2 3 (infirst 2 Information Information missing
(Coxib) / Non- years) missing
Sulfonamide
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Drug Name

Ibuprofen [3] [4]

Diclofenac [3] [4]

Acetaminophen

[3] [2]

Background
Incidence [1]

Class

Non-selective /
Propionic Acid

Non-selective /
Acetic Acid

Non-selective /
Aniline

N/A

Reporting Rate
(Cases per
Million Person-
Years)

Information
missing

Information
missing

Information
missing

Percentage of
Total SJSITEN
Reports

4.13% (of its
total AE reports)
[2]

Information
missing

4.97% (of its
total AE reports)

[2]

N/A

Key Clinical and Mechanistic Insights

Key Comparative
Findings

Strongest statistical
signal (highest ROR)
but lower fatality rate
(6.87%) [3] [4]

Highest fatality rate
(25.00%) among the 5
profiled NSAIDs [3] [4]

Information missing

Baseline population
incidence for reference

¢ Distinct Reaction Pattern for Valdecoxib: A registry study in Germany concluded that the severe

skin reactions induced by valdecoxib are clinically and histopathologically distinct from classical
SJS/TEN. The reactions were characterized by extensive erythematous, target-like skin

eruptions, facial edema, and dyspnea, suggesting a different disease entity [5].

¢ The Sulfonamide Link: Research indicates that the chemical structure may significantly influence
risk. The sulfonamide group in valdecoxib and celecoxib is thought to be a key reason for their
higher reporting rates of SJIS/TEN compared to non-sulfonamide COX-2 inhibitors like rofecoxib [1].

e Outcome Variations: While some NSAIDs like ibuprofen may trigger more reported SJS events,
others carry a higher risk of death. Diclofenac-associated SJS cases were linked to the highest
fatality rate (25%), whereas ibuprofen-associated cases had a much lower fatality rate (6.87%)
despite a high number of reports [3] [4].
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Pharmacovigilance Methodology for SJS/TEN Signal
Detection

The data in the comparison table primarily comes from retrospective analyses of the FDA Adverse Event

Reporting System (FAERS). The following workflow outlines the standard process for identifying drug-

adverse event signals.
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Core Methodological Steps:

o Data Source: Analyses use the FDA Adverse Event Reporting System (FAERS), a publicly
available spontaneous reporting database containing millions of records from healthcare
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professionals and consumers [3].

e Case Identification: SJIS/TEN cases are identified using specific MedDRA (Medical Dictionary for
Regulatory Activities) Preferred Terms, such as "Stevens-Johnson syndrome" and "Toxic
epidermal necrolysis" [3].

e Statistical Data Mining: Researchers apply multiple disproportionality analysis algorithms to quantify
the strength of the association between a drug and SJS/TEN [3] [4]. Meeting the threshold for any
one of these algorithms is considered a positive signal.

Conclusion for Professionals

In summary, for researchers and drug development professionals, the key takeaways are:

¢ Valdecoxib presents a uniquely high risk for SIS/TEN among NSAIDs, a concern significant
enough to contribute to its market withdrawal.

¢ The sulfonamide structure appears to be a critical risk factor, warranting careful scrutiny during the
development of new drugs containing this moiety.

¢ Not all SJS risks are equal; the clinical presentation (as with valdecoxib's distinct pattern) and
patient outcomes (like diclofenac's high fatality) can vary considerably between drugs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b546526#valdecoxib-skin-reaction-risk-stevens-johnson-

syndrome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/b546526#valdecoxib-skin-reaction-risk-stevens-johnson-syndrome
https://www.smolecule.com/products/b546526#valdecoxib-skin-reaction-risk-stevens-johnson-syndrome
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s546526?utm_src=pdf-bulk
https://www.smolecule.com/products/s546526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

